Cas no 1111544-32-1 (1-(4-Fluorophenyl)-1-oxopropan-2-yl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate)

• Product Name: 1-(4-Fluorophenyl)-1-oxopropan-2-yl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate
• CAS No: 1111544-32-1
• MF: C₁₉H₂₁FN₂O₃S
• MW: 376.445047140121
• CID: 5964492
• PubChem ID: 45847971
• Update Time: 2025-10-30

1-(4-Fluorophenyl)-1-oxopropan-2-yl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate Chemical and Physical Properties

Names and Identifiers

• Z92727360
• EN300-26593563
• [1-(4-fluorophenyl)-1-oxopropan-2-yl] 3-(4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl)propanoate
• AKOS034710394
• 1111544-32-1
• 1-(4-fluorophenyl)-1-oxopropan-2-yl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate
• 1-(4-Fluorophenyl)-1-oxopropan-2-yl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate

• Inchi： 1S/C19H21FN2O3S/c1-11-16(12(2)22-19(21-11)26-4)9-10-17(23)25-13(3)18(24)14-5-7-15(20)8-6-14/h5-8,13H,9-10H2,1-4H3
• InChI Key： IGVHPAKXMRHAOV-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(C)=C(C(C)=N1)CCC(=O)OC(C)C(C1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 376.12569187g/mol
• Monoisotopic Mass: 376.12569187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 94.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-Fluorophenyl)-1-oxopropan-2-yl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate

Introduction to 1-(4-Fluorophenyl)-1-oxopropan-2-yl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate (CAS No. 1111544-32-1)

1-(4-Fluorophenyl)-1-oxopropan-2-yl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate, identified by its CAS number 1111544-32-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a complex structure with both aromatic and heterocyclic moieties, has garnered attention due to its potential applications in drug discovery and development. The presence of a fluorophenyl group, combined with a pyrimidine scaffold modified with methyl and methylsulfanyl substituents, suggests possible interactions with biological targets that could be exploited for therapeutic purposes.

The fluorine atom in the 4-fluorophenyl moiety is a well-known pharmacophore in medicinal chemistry, often introduced to enhance metabolic stability, binding affinity, and bioavailability of drug candidates. The pyrimidine ring, on the other hand, is a core structure in numerous bioactive molecules, including antiviral, anticancer, and antimicrobial agents. The specific substitution pattern in this compound, particularly the 4,6-dimethyl group and the methylsulfanyl substituent on the pyrimidine ring, may contribute to unique electronic and steric properties that could influence its biological activity.

In recent years, there has been growing interest in the development of small molecules that modulate the activity of enzymes and receptors involved in inflammatory and metabolic diseases. The structure of 1-(4-fluorophenyl)-1-oxopropan-2-yl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate bears similarities to known bioactive compounds that target pathways such as Janus kinases (JAKs), which play a crucial role in immune responses and inflammation. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against certain JAK isoforms, making it a promising candidate for further investigation.

Furthermore, the propanoate ester group at the C3 position of the molecule could serve as a pharmacophoric element for interactions with biological targets. Ester functionalities are frequently found in drug molecules due to their ability to participate in hydrogen bonding and hydrophobic interactions. The specific orientation of this group relative to the pyrimidine ring may be critical for achieving optimal binding affinity and selectivity. Detailed molecular modeling studies have been conducted to explore the binding mode of this compound with potential targets, providing insights into its mechanism of action.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex molecules like 1-(4-fluorophenyl)-1-oxopropan-2-yl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate. Techniques such as transition-metal-catalyzed cross-coupling reactions and fragment-based synthesis have been employed to construct the desired framework with high precision. These synthetic strategies not only facilitate access to this compound but also allow for structural modifications to optimize its biological properties. For instance, variations in the substitution pattern of the pyrimidine ring or the introduction of additional functional groups could lead to derivatives with enhanced potency or selectivity.

The potential therapeutic applications of this compound are broad and span multiple disease areas. Given its structural features, it may exhibit activity against diseases characterized by dysregulated inflammatory responses or metabolic dysfunction. For example, it could be investigated for its effects on cytokine production pathways or on enzymes involved in lipid metabolism. Additionally, its ability to interact with nucleic acid bases due to the presence of a pyrimidine moiety suggests potential applications in antiviral or anticancer therapies where DNA/RNA interaction is key.

In vitro assays have been designed to evaluate the biological activity of 1-(4-fluorophenyl)-1-oxopropan-2-yl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate against various targets. These assays include enzyme inhibition studies using recombinant proteins expressed in heterologous systems as well as cell-based assays to assess cytotoxicity or immunomodulatory effects. Initial results from these studies have shown promising trends toward inhibiting specific enzymatic activities relevant to inflammatory pathways. However, further characterization is needed to fully elucidate its mechanism of action and potential side effects.

The synthesis and characterization of this compound also highlight the importance of analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography in confirming molecular structure and purity. High-resolution NMR spectra provide detailed information about atomic connectivity and environment within the molecule, while MS helps determine molecular weight and fragmentation patterns. Crystallographic studies can offer insights into three-dimensional structures at an atomic level, which is crucial for understanding how this compound interacts with biological targets.

As research progresses, interdisciplinary approaches combining computational modeling with experimental validation will be essential for optimizing lead compounds like 1-(4-fluorophenyl)-1-oxopropan-2-ylyl 3-[4,6-dimethyl--(methylsulfanyl)pyrimidin--5--y]propanoate (CAS No. 1111544--32--1). By leveraging advances in artificial intelligence (AI) for drug discovery pipelines alongside traditional wet--lab techniques; scientists can accelerate; de novo design; virtual screening; library synthesis; rapid testing cycles -- ultimately bringing novel therapeutics faster into clinical development stages where they can address unmet medical needs more effectively than ever before.